3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide

• IUPAC Name: 3-(4-ethylphenyl)-N-(oxolan-2-ylmethyl)propanamide
• InChI: InChI=1S/C16H23NO2/c1-2-13-5-7-14(8-6-13)9-10-16(18)17-12-15-4-3-11-19-15/h5-8,15H,2-4,9-12H2,1H3,(H,17,18)
• InChI Key: UOOCAPSRINPPRD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CCC(=O)NCC2CCCO2
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide, also known as EF-TFMPP, is a synthetic compound that belongs to the family of phenethylamines. It is a psychoactive drug that has been used in scientific research to study its mechanism of action and its effects on the central nervous system.

Mechanism of Action

3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide acts as a partial agonist of the serotonin 5-HT1B and 5-HT2A receptors. It binds to these receptors and activates them to a lesser extent than full agonists, resulting in a moderate increase in serotonin neurotransmission. This increase in serotonin neurotransmission is thought to be responsible for 3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide's psychoactive effects, which include changes in mood, perception, and cognition.
Biochemical and Physiological Effects:
3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide has been shown to increase serotonin and dopamine neurotransmission in the brain, which may be responsible for its psychoactive effects. It has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation and muscle tension. 3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide has been reported to cause mild to moderate euphoria, changes in perception, and altered thinking.

Advantages and Limitations for Lab Experiments

3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide has several advantages for use in lab experiments. It is a well-characterized compound that is relatively easy to synthesize. It has also been extensively studied in scientific research, which makes it a useful tool for studying the serotonin system and its role in psychiatric disorders. However, 3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide has several limitations. It has a short duration of action, which makes it difficult to study its long-term effects. It also has limited selectivity for the serotonin 5-HT1B and 5-HT2A receptors, which may complicate its interpretation in experiments.

Future Directions

There are several future directions for research on 3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide. One area of interest is the role of the serotonin system in the pathophysiology of psychiatric disorders. 3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide may be a useful tool for studying the effects of serotonin dysregulation on mood, anxiety, and cognition. Another area of interest is the development of more selective and potent partial agonists of the serotonin 5-HT1B and 5-HT2A receptors. These compounds may have greater therapeutic potential for the treatment of psychiatric disorders. Finally, further research is needed to understand the long-term effects of 3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide on the brain and behavior.

Synthesis Methods

3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide is synthesized through the reaction of 4-ethylphenyl magnesium bromide with tetrahydro-2-furanylmethyl ketone in the presence of a palladium catalyst. The resulting product is then treated with propanoyl chloride to form 3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide.

Scientific Research Applications

3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide has been used in scientific research to study its effects on the central nervous system. It has been shown to act as a partial agonist of the serotonin 5-HT1B and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. 3-(4-ethylphenyl)-N-(tetrahydro-2-furanylmethyl)propanamide has also been used to study the role of the serotonin system in the pathophysiology of psychiatric disorders such as depression and anxiety.